3-Bromo-5-methoxy-2-methylpyridine

• IUPAC Name: 3-bromo-5-methoxy-2-methylpyridine
• InChI: InChI=1S/C7H8BrNO/c1-5-7(8)3-6(10-2)4-9-5/h3-4H,1-2H3
• InChI Key: FTRGCQAVQAKQBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=N1)OC)Br
• Molecular Formula: C7H8BrNO
• DSSTOX Substance ID: DTXSID60721426
• Molecular Weight: 202.05 g/mol
• CAS No.: 1256823-49-0

Description

3-Bromo-5-methoxy-2-methylpyridine is a biochemical reagent that can be used as a biological material or organic compound for life science related research. It is an important intermediate in the organic synthesis, which has many applications, such as pharmaceutical intermediate, organic synthesis, organic solvent, production of dyes, pesticide, and spice.

Synthesis Analysis

The synthesis of this compound involves a solution of the compound (500 mg, 2.475 mmol) in dry 1,4-Dioxane (5 ml), 4,4,4′,4′,5,5,5′,5′-octamethyl-2,2′-bi (1,3,2-dioxaborolane) (691 mg, 2.72 mmol), Pd (dppf)Cl2.CH2Cl2 (606 mg, 0.742 mmol) and potassium acetate (729 mg, 7.42 mmol). The solution is heated to 80° C and stirred overnight.

Molecular Structure Analysis

The molecular weight of this compound is 202.05 g/mol. The InChI code is 1S/C7H8BrNO/c1-5-7(8)3-6(10-2)4-9-5/h3-4H,1-2H3. The molecular formula is C7H8BrNO.

Scientific Research Applications

Synthesis of Bioactive Compounds

3-Bromo-5-methoxy-2-methylpyridine serves as a precursor in the synthesis of various bioactive compounds. For instance, it has been used in the efficient synthesis of 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid, a key intermediate in the creation of potent antagonists for dopamine D2 and D3, and serotonin-3 (5-HT3) receptors. This highlights its importance in the development of neurological and psychiatric medication (Hirokawa, Horikawa, & Kato, 2000).

Photodynamic Therapy for Cancer

The compound has also found applications in the synthesis of zinc phthalocyanines with significant photophysical and photochemical properties, crucial for photodynamic therapy in cancer treatment. Such compounds exhibit good fluorescence, high singlet oxygen quantum yield, and are promising as Type II photosensitizers for cancer therapy (Pişkin, Canpolat, & Öztürk, 2020).

Chemical Synthesis and Characterization

In addition to its role in medical applications, this compound is integral in the chemical synthesis and structural characterization of various organic compounds. It has been used in the preparation of novel Schiff bases, demonstrating the versatility of this compound in organic synthesis and structural analysis (Dong et al., 2015).

Nitration Studies

Moreover, the directive influence of the N-oxide group during the nitration of derivatives, including 3-bromo-5-methoxypyridine, has been explored to understand the regioselectivity in chemical reactions. This research contributes to the fundamental understanding of chemical processes and reaction mechanisms (Hertog, Ammers, & Schukking, 2010).

Development of Nonlinear Optical Materials

The compound's derivatives have also been investigated for their potential in the creation of nonlinear optical materials, crucial for various photonic applications. This underscores the broader applicability of this compound in advanced material science and engineering (Anwar et al., 2000).

Safety and Hazards

The safety data sheet for a similar compound, 3-Bromo-2-methylpyridine, indicates that it is a combustible liquid and harmful if swallowed. It can cause skin irritation and serious eye damage. It may also cause respiratory irritation.

Mechanism of Action

Target of Action

Similar compounds have been used in the synthesis of biaryls through a one-pot tandem borylation/suzuki-miyaura cross-coupling reaction .

Mode of Action

It’s known that bromopyridines can participate in palladium-catalyzed coupling reactions . In these reactions, the bromine atom on the pyridine ring is replaced by another group, leading to the formation of a new carbon-carbon bond .

Biochemical Pathways

Bromopyridines are often used in organic synthesis, suggesting that they may play a role in the synthesis of more complex molecules .

Result of Action

As a bromopyridine, it may participate in various chemical reactions leading to the synthesis of more complex molecules .

Action Environment

The action, efficacy, and stability of 3-Bromo-5-methoxy-2-methylpyridine can be influenced by various environmental factors. These include temperature, pH, and the presence of other chemicals. For instance, the Suzuki-Miyaura cross-coupling reactions in which bromopyridines often participate are typically performed in the presence of a palladium catalyst .